Cas no 245079-05-4 (Hexanoic acid, 3-ethenyl-)

• Product Name: Hexanoic acid, 3-ethenyl-
• CAS No: 245079-05-4
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5294441
• Update Time: 2026-03-10

Hexanoic acid, 3-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-ethenyl-

• Inchi： 1S/C8H14O2/c1-3-5-7(4-2)6-8(9)10/h4,7H,2-3,5-6H2,1H3,(H,9,10)
• InChI Key： KZWOOKRTUFEPDG-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C=C)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Hexanoic acid, 3-ethenyl-

Hexanoic acid, 3-ethenyl- (CAS No. 245079-05-4): A Comprehensive Overview

Hexanoic acid, 3-ethenyl- (CAS No. 245079-05-4) is a fatty acid derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by a 3-vinyl substituent on the hexanoic acid backbone, exhibits distinct chemical and biological characteristics that make it a subject of intense study. The presence of both a carboxylic acid group and an ethenyl side chain imparts versatile reactivity, enabling its use in various synthetic pathways and functional applications.

The structure of Hexanoic acid, 3-ethenyl- (CAS No. 245079-05-4) can be described as a linear aliphatic carboxylic acid with an additional double bond in the side chain. This configuration allows for diverse chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. The compound's molecular formula is C₈H₁₀O₂, reflecting its composition of eight carbon atoms, ten hydrogen atoms, and two oxygen atoms. Such a structure is particularly interesting for researchers exploring novel synthetic routes and functional materials.

In recent years, Hexanoic acid, 3-ethenyl- (CAS No. 245079-05-4) has been studied for its potential applications in the development of bioactive compounds. Its dual functionality—combining the reactivity of a carboxylic acid with the versatility of an ethenyl group—makes it a promising candidate for drug discovery and material science. Specifically, researchers have been investigating its role in the synthesis of polymer additives, flavoring agents, and even as a precursor in the production of specialty chemicals.

One of the most compelling aspects of Hexanoic acid, 3-ethenyl- (CAS No. 245079-05-4) is its utility in organic synthesis. The compound's ethenyl group can undergo various reactions such as addition, polymerization, and coupling reactions, which are fundamental to constructing complex molecular architectures. For instance, it can be used to introduce unsaturated linkages into larger molecules, facilitating the creation of materials with enhanced mechanical or thermal properties. This capability has significant implications for industries requiring advanced materials with tailored characteristics.

Moreover, Hexanoic acid, 3-ethenyl- (CAS No. 245079-05-4) has shown promise in pharmaceutical applications. The carboxylic acid moiety can participate in esterification reactions, allowing for the attachment of various pharmacophores—a key step in drug development. Recent studies have explored its potential as a building block for nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents due to its ability to form stable derivatives that exhibit desirable biological activities. The dual functionality also opens avenues for designing molecules with enhanced solubility or bioavailability.

The chemical reactivity of Hexanoic acid, 3-ethenyl- (CAS No. 245079-05-4) extends to its interaction with biological systems as well. Researchers have begun to investigate its effects on microorganisms and cellular processes, uncovering possible applications in antimicrobial agents and biochemical research. The compound's ability to disrupt microbial cell membranes or interfere with metabolic pathways makes it an intriguing candidate for further exploration in this domain.

In terms of industrial applications, Hexanoic acid, 3-ethenyl- (CAS No. 245079-05-4) finds utility in the production of specialty chemicals that are used across various sectors including cosmetics, fragrances, and coatings. Its unique structure allows for the creation of derivatives with specific functionalities that can enhance product performance or impart novel properties to finished goods. For example, it can be converted into esters that serve as emollients or thickeners in cosmetic formulations.

The synthesis of Hexanoic acid, 3-ethenyl- (CAS No. 245079-05-4) involves well-established organic chemistry techniques such as Grignard reactions or palladium-catalyzed cross-coupling reactions. These methods enable precise control over the introduction of the ethenyl group at the desired position on the hexanoic acid backbone. Advances in catalytic systems have further refined these processes, making them more efficient and environmentally friendly—a critical consideration in modern chemical manufacturing.

Future research directions for Hexanoic acid, 3-ethenyl- (CAS No. 245079-05-4) may include exploring its role in green chemistry initiatives by developing sustainable synthetic routes or utilizing renewable feedstocks for its production. Additionally, investigating its potential as a precursor for biodegradable polymers could open new avenues for environmentally conscious material development. The compound's versatility suggests that it will remain a valuable asset in both academic research and industrial applications.